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Compound of Interest

Compound Name: 4-Methoxy-2-nitrobenzaldehyde

Cat. No.: B1297038

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methoxy-2-nitrobenzaldehyde is a valuable aromatic aldehyde that serves as a key
intermediate in the synthesis of a variety of organic compounds. Its unique substitution pattern,
featuring methoxy, nitro, and aldehyde functional groups, makes it a versatile building block in
medicinal chemistry, agrochemical development, and material science. This technical guide
provides a detailed overview of the physicochemical properties, primary applications, and
relevant experimental considerations for 4-Methoxy-2-nitrobenzaldehyde, CAS 22996-21-0.

Physicochemical Properties

4-Methoxy-2-nitrobenzaldehyde is an off-white to yellow crystalline solid.[1] Its key physical
and chemical properties are summarized in the table below for easy reference and comparison.
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Property Value Reference(s)
CAS Number 22996-21-0 [11[2]
Molecular Formula CsH7NOa4 [2]

Molecular Weight 181.15 g/mol [2]

Off-white to yellow crystalline

Appearance 1
PP powder/solid s
Melting Point 95.5-96 °C or 111-113 °C [1]
- _ 329.5°Cto 354.7 °C

Boiling Point i [1]
(Predicted)

Density ~1.322 g/cm3 [1]
Slightly soluble in water;

Solubility Soluble in organic solvents [1]
such as ethanol and acetone.

Purity Typically = 98% [2]

Storage Room temperature or 0 - 8 °C [2]

Core Applications and Uses

4-Methoxy-2-nitrobenzaldehyde is a versatile intermediate with applications spanning several

areas of chemical research and development.

Pharmaceutical Synthesis

The primary application of 4-Methoxy-2-nitrobenzaldehyde lies in its role as a precursor for

the synthesis of complex pharmaceutical compounds.[2] It is a valuable starting material in the

development of novel therapeutics, particularly in the synthesis of anti-cancer agents and other

biologically active molecules.[2] The nitro group can be readily reduced to an amine, which

then serves as a key functional group for further molecular elaboration.

Agrochemical Industry
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This compound also serves as a key building block in the synthesis of various agrochemicals
and pesticides.[1] Its structural features can be incorporated into molecules designed to have
specific biological activities relevant to crop protection.

Dyes and Pigments

The aromatic nature and functional groups of 4-Methoxy-2-nitrobenzaldehyde make it a
useful intermediate in the production of dyes and pigments, contributing to the creation of
vibrant and stable colors for various applications.[2]

Chemical Research and Organic Synthesis

In a broader context, 4-Methoxy-2-nitrobenzaldehyde is widely utilized in synthetic organic
chemistry as a versatile reagent.[2] Its aldehyde group can participate in a wide range of
chemical transformations, including condensations, oxidations, and reductions, to generate
more complex molecular architectures.

Experimental Protocols

While specific, detailed experimental protocols are often proprietary or published within specific
research articles, a general synthetic approach for utilizing 4-Methoxy-2-nitrobenzaldehyde
as an intermediate is outlined below. This example illustrates a common transformation—the
reduction of the nitro group followed by a coupling reaction.

General Protocol: Reductive Amination and Amide Coupling
e Reduction of the Nitro Group:

o Dissolve 4-Methoxy-2-nitrobenzaldehyde in a suitable solvent such as ethanol or ethyl
acetate.

o Add a reducing agent. Common choices include catalytic hydrogenation (e.g., Hz, Pd/C) or
chemical reducing agents (e.g., SnClz/HCI, Fe/NHa4Cl).

o Monitor the reaction by thin-layer chromatography (TLC) until the starting material is
consumed.
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o Upon completion, filter the reaction mixture to remove the catalyst (if applicable) and
concentrate the filtrate under reduced pressure to obtain the crude 2-amino-4-
methoxybenzaldehyde.

e Amide Coupling:

o Dissolve the crude 2-amino-4-methoxybenzaldehyde in an appropriate aprotic solvent
(e.g., dichloromethane, N,N-dimethylformamide).

o Add a carboxylic acid of interest and a coupling agent (e.g., DCC, EDC/HOBY).

o Stir the reaction mixture at room temperature or with gentle heating until the reaction is

complete, as monitored by TLC.

o Perform an aqueous workup to remove the coupling byproducts and purify the resulting
amide by column chromatography or recrystallization.

Logical Workflow for Synthesis

The following diagram illustrates the logical workflow of using 4-Methoxy-2-
nitrobenzaldehyde as a synthetic intermediate.

duction Further Functionalization

2-Amino-4-methoxybenzaldehyde } (.., Amide Coupling, Cyclization Target Molecule (e.g., Pharmaceutical Active)

Nitro Group Re
e.g., H2, Pd/C

4-Methoxy-2-nitrobenzaldehyde

Click to download full resolution via product page
Caption: Synthetic workflow from 4-Methoxy-2-nitrobenzaldehyde.

Safety and Handling

4-Methoxy-2-nitrobenzaldehyde should be handled with appropriate safety precautions in a
well-ventilated laboratory fume hood.

e Hazard Statements: H302 (Harmful if swallowed).
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e Precautionary Statements: P264 (Wash skin thoroughly after handling), P270 (Do not eat,
drink or smoke when using this product), P301+P312 (IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell), P330 (Rinse mouth), P501 (Dispose of
contents/container to an approved waste disposal plant).

o Personal Protective Equipment (PPE): Safety glasses, chemical-resistant gloves, and a lab
coat should be worn.

e Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion

4-Methoxy-2-nitrobenzaldehyde is a commercially available and highly versatile chemical
intermediate with significant applications in the pharmaceutical, agrochemical, and materials
science industries. Its uniqgue combination of functional groups allows for a wide range of
chemical transformations, making it a valuable tool for synthetic chemists. Proper handling and
storage are essential to ensure safety and maintain the integrity of the compound. This guide
provides a foundational understanding of its properties and uses to aid researchers and
professionals in its effective application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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